molecular formula C15H18Cl2N2O2 B5703425 N-{2-[(3,4-dichlorophenyl)amino]-2-oxoethyl}cyclohexanecarboxamide

N-{2-[(3,4-dichlorophenyl)amino]-2-oxoethyl}cyclohexanecarboxamide

Cat. No. B5703425
M. Wt: 329.2 g/mol
InChI Key: URZCKKNJMUDLEF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-{2-[(3,4-dichlorophenyl)amino]-2-oxoethyl}cyclohexanecarboxamide is a compound that belongs to the family of non-steroidal anti-inflammatory drugs (NSAIDs). It is commonly used as an analgesic and anti-inflammatory agent in the treatment of various conditions such as arthritis, menstrual cramps, and fever.

Mechanism of Action

The mechanism of action of N-{2-[(3,4-dichlorophenyl)amino]-2-oxoethyl}cyclohexanecarboxamide involves the inhibition of COX enzymes. This inhibition leads to a decrease in the production of prostaglandins, which are responsible for pain and inflammation. This compound has also been shown to induce apoptosis in cancer cells, which may contribute to its potential use in cancer therapy.
Biochemical and Physiological Effects:
The biochemical and physiological effects of N-{2-[(3,4-dichlorophenyl)amino]-2-oxoethyl}cyclohexanecarboxamide include a decrease in pain and inflammation, as well as the induction of apoptosis in cancer cells. This compound has also been shown to have antioxidant properties, which may contribute to its potential use in the prevention of oxidative stress-related diseases.

Advantages and Limitations for Lab Experiments

The advantages of N-{2-[(3,4-dichlorophenyl)amino]-2-oxoethyl}cyclohexanecarboxamide for lab experiments include its well-established synthesis method, its extensive scientific research applications, and its potential use in the treatment of various conditions. However, the limitations of this compound include its potential toxicity and side effects, which may limit its use in certain experimental settings.

Future Directions

For the study of N-{2-[(3,4-dichlorophenyl)amino]-2-oxoethyl}cyclohexanecarboxamide include the development of more efficient synthesis methods, the investigation of its potential use in the prevention and treatment of oxidative stress-related diseases, and the exploration of its potential use in combination therapy for cancer. Additionally, further research is needed to fully understand the toxicity and side effects of this compound, as well as its potential interactions with other drugs.

Synthesis Methods

The synthesis of N-{2-[(3,4-dichlorophenyl)amino]-2-oxoethyl}cyclohexanecarboxamide involves the reaction of 3,4-dichloroaniline with cyclohexanone in the presence of a base such as sodium hydroxide. The resulting product is then reacted with ethyl chloroformate to form the desired compound. This synthesis method has been reported in several scientific publications and has been optimized for high yield and purity.

Scientific Research Applications

N-{2-[(3,4-dichlorophenyl)amino]-2-oxoethyl}cyclohexanecarboxamide has been extensively studied for its anti-inflammatory and analgesic properties. It has been shown to inhibit the activity of cyclooxygenase (COX) enzymes, which are responsible for the production of prostaglandins that cause pain and inflammation. This compound has also been studied for its potential use in the treatment of cancer, as it has been shown to induce apoptosis in cancer cells.

properties

IUPAC Name

N-[2-(3,4-dichloroanilino)-2-oxoethyl]cyclohexanecarboxamide
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C15H18Cl2N2O2/c16-12-7-6-11(8-13(12)17)19-14(20)9-18-15(21)10-4-2-1-3-5-10/h6-8,10H,1-5,9H2,(H,18,21)(H,19,20)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

URZCKKNJMUDLEF-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CCC(CC1)C(=O)NCC(=O)NC2=CC(=C(C=C2)Cl)Cl
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C15H18Cl2N2O2
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

329.2 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-{2-[(3,4-dichlorophenyl)amino]-2-oxoethyl}cyclohexanecarboxamide (non-preferred name)

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.